Cas no 2172216-68-9 (4-(chloromethyl)-5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazole
• CAS No: 2172216-68-9
• MF: C₈H₁₂ClN₃
• MW: 185.653980255127
• CID: 5945857
• PubChem ID: 165791865
• Update Time: 2025-06-11

4-(chloromethyl)-5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazole
• EN300-1595096
• 2172216-68-9

• Inchi： 1S/C8H12ClN3/c1-5-3-8(5)12-6(2)7(4-9)10-11-12/h5,8H,3-4H2,1-2H3
• InChI Key： ITJYPBYPGMHEAX-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)N(C2CC2C)N=N1

Computed Properties

• Exact Mass: 185.0719751g/mol
• Monoisotopic Mass: 185.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazole

Comprehensive Overview of 4-(chloromethyl)-5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazole (CAS No. 2172216-68-9)

The compound 4-(chloromethyl)-5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazole (CAS No. 2172216-68-9) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and material science. Its unique structural features, including the chloromethyl and methylcyclopropyl substituents, make it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where it can serve as a building block for bioactive compounds targeting various diseases.

In recent years, the demand for triazole derivatives like 4-(chloromethyl)-5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazole has surged due to their role in developing antiviral and antifungal agents. The triazole ring is known for its stability and ability to form hydrogen bonds, which enhances the binding affinity of drug candidates to biological targets. This compound's chloromethyl group further allows for facile functionalization, enabling the creation of diverse derivatives with tailored properties. Such characteristics align with the growing trend of precision medicine and personalized therapeutics.

From a synthetic perspective, CAS No. 2172216-68-9 is often explored in click chemistry reactions, a popular methodology for rapid and efficient molecule assembly. The 1,2,3-triazole core is a hallmark of click chemistry, and its incorporation into larger frameworks is a key strategy in combinatorial chemistry. This approach is particularly relevant in the context of high-throughput screening, where researchers aim to identify novel lead compounds for further development.

Another area of interest is the compound's potential in agrochemical research. The methylcyclopropyl moiety, combined with the triazole scaffold, may contribute to the design of new pesticides or herbicides with improved efficacy and environmental safety. As sustainability becomes a priority in agriculture, the development of green chemistry solutions leveraging such intermediates is gaining traction.

In the realm of material science, 4-(chloromethyl)-5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazole could play a role in designing advanced polymers or coating materials. Its reactive chloromethyl group allows for cross-linking or grafting onto polymer chains, enhancing mechanical or thermal properties. This aligns with the increasing demand for smart materials in industries ranging from electronics to automotive.

For researchers and manufacturers, the synthesis and purification of CAS No. 2172216-68-9 require careful optimization to ensure high yield and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound and its derivatives. Additionally, computational chemistry tools can aid in predicting its reactivity and interactions, streamlining the drug design process.

Given the compound's versatility, it is no surprise that queries like "4-(chloromethyl)-5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazole uses" or "CAS 2172216-68-9 synthesis" are increasingly common in scientific databases and search engines. The integration of AI-driven drug discovery platforms has further amplified interest in such molecules, as they can be rapidly screened for potential applications. As the scientific community continues to explore the boundaries of molecular innovation, compounds like this will remain at the forefront of cutting-edge research.